Cas no 5444-76-8 ( )

• Product Name: &nbsp
• CAS No: 5444-76-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 941325
• PubChem ID: 227543
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-ethylbutyl benzoate
• AC1L5FKF
• AC1Q62WG
• AR-1E1523
• Benzoesaeure-(2-ethyl-butylester)
• NSC19156
• SCHEMBL3749140
• 5444-76-8
• Benzoic acid, 2-ethylbutyl ester
• NSC-19156
• DTXSID70969594
• DS-004072
•  

• Inchi： 1S/C13H18O2/c1-3-11(4-2)10-15-13(14)12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： CCSSRPVVDCBKLS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC(CC)CC

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 278.3°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.493
• PSA: 26.30000
• LogP: 3.27960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters